1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(3-(difluoromethoxy)phenyl)azetidine-3-carboxamide

• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H15F2N7O2/c18-17(19)28-13-3-1-2-12(4-13)24-16(27)11-6-25(7-11)14-5-15(22-9-21-14)26-10-20-8-23-26/h1-5,8-11,17H,6-7H2,(H,24,27)
• InChI Key: COPIZSSJZXBDJQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)NC4=CC(=CC=C4)OC(F)F
• Molecular Formula: C17H15F2N7O2
• Molecular Weight: 387.3 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(3-(difluoromethoxy)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H15F2N7O2 and its molecular weight is 387.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation of Pyrazolopyrimidines

A study focused on synthesizing novel pyrazolopyrimidine derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents, indicating their significance in developing treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).

Supramolecular Assemblies Involving Pyrimidine Derivatives

Research into pyrimidine derivatives' ability to form hydrogen-bonded supramolecular assemblies showcases their utility in designing novel materials and understanding molecular interactions, critical for material science and nanotechnology applications (Fonari et al., 2004).

Pyrimidine Ribonucleosides in Antiviral and Antitumor Activity

The synthesis of pyrimidine ribonucleosides and their evaluation for antiviral and antitumor activities underscore the role of pyrimidine derivatives in drug discovery, particularly in searching for new treatments for viral infections and cancer (Petrie et al., 1985).

Pyrimidine-based NF-κB and AP-1 Gene Expression Inhibitors

Investigations into pyrimidine-based compounds as inhibitors of NF-κB and AP-1 gene expression highlight their potential in developing therapies for diseases where these transcription factors play a crucial role, including cancer and inflammatory disorders (Palanki et al., 2000).

Electron Transporting Materials with Pyrimidine Derivatives

Studies on pyrimidine-containing compounds as electron transporting materials emphasize their importance in organic electronics, particularly in developing efficient organic light-emitting devices (OLEDs), which are pivotal for next-generation displays and lighting (Yin et al., 2016).